Cas no 28128-26-9 (2-Iodo-7H-purin-6-amine)

• Product Name: 2-Iodo-7H-purin-6-amine
• CAS No: 28128-26-9
• MF: C₅H₄IN₅
• MW: 261.023231506348
• CID: 53276
• PubChem ID: 22133962
• Update Time: 2025-05-20

2-Iodo-7H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-7H-purin-6-amine
• 2-Iodo-6-aminopurine
• 6-Amino-2-iodopurine
• 2-iodanyl-7H-purin-6-amine
• 2-iodoadenine
• 9H-Purin-6-amine,2-iodo
• A819339
• 2-iodo adenine
• FT-0743636
• SCHEMBL842437
• CS-0371451
• 28128-26-9
• 2-iodo-9H-purin-6-amine
• AKOS015900123
• W-202177
• DTXSID90622699
• DB-028719

• MDL： MFCD08706404
• Inchi： 1S/C5H4IN5/c6-5-10-3(7)2-4(11-5)9-1-8-2/h1H,(H3,7,8,9,10,11)
• InChI Key： HNVWCTKMOZAOJT-UHFFFAOYSA-N
• SMILES： IC1N=C(C2=C(N=1)N=CN2)N

Computed Properties

• Exact Mass: 260.95100
• Monoisotopic Mass: 260.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5A^2
• XLogP3: 0.4

Experimental Properties

• Density: 2.92
• Boiling Point: 312 ºC
• Flash Point: 143 ºC
• Refractive Index: 1.918
• PSA: 80.48000
• LogP: 1.12090

2-Iodo-7H-purin-6-amine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Iodo-7H-purin-6-amine

Comprehensive Overview of 2-Iodo-7H-purin-6-amine (CAS No. 28128-26-9): Properties, Applications, and Research Insights

2-Iodo-7H-purin-6-amine (CAS No. 28128-26-9) is a halogenated purine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its iodine substitution at the 2-position of the purine ring, serves as a versatile intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its molecular formula, C₅H₄IN₅, and unique structural features make it a valuable tool for researchers exploring drug discovery, cancer therapeutics, and enzyme inhibition mechanisms.

The growing interest in 2-Iodo-7H-purin-6-amine aligns with the surge in demand for small-molecule inhibitors and targeted therapies. Recent studies highlight its potential in modulating kinase activity, a hot topic in precision medicine. Researchers frequently search for "purine-based kinase inhibitors" or "iodinated purine applications," reflecting the compound's relevance in cutting-edge science. Its stability under physiological conditions further enhances its utility in in vitro and in vivo studies.

From a synthetic chemistry perspective, 2-Iodo-7H-purin-6-amine is pivotal for constructing C-N coupling products via cross-coupling reactions, such as Buchwald-Hartwig amination. This aligns with the trend toward green chemistry and atom-efficient synthesis, as users often inquire about "sustainable halogenated intermediate uses." The compound's iodine moiety also facilitates radiolabeling, making it a candidate for molecular imaging probes—a trending area in diagnostic research.

In the context of antiviral drug development, 2-Iodo-7H-purin-6-amine derivatives have shown promise against RNA viruses, resonating with post-pandemic research priorities. Queries like "purine analogs for antiviral agents" or "halogenated nucleobase efficacy" dominate academic search engines. The compound's ability to mimic natural nucleobases while introducing steric and electronic perturbations is key to its structure-activity relationship (SAR) studies.

Quality control and analytical methods for 28128-26-9 are another focal point. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to verify purity, as users frequently search for "CAS 28128-26-9 characterization techniques." Suppliers often provide technical data sheets emphasizing its storage conditions (typically 2–8°C under inert atmosphere) to ensure longevity, addressing the query "how to stabilize iodinated purines."

Beyond therapeutics, 2-Iodo-7H-purin-6-amine is explored in material science, particularly in designing conductive polymers and organic semiconductors. This interdisciplinary appeal answers searches like "purine derivatives in electronics" or "iodo-substituted heterocycles for optoelectronics." Its electron-withdrawing properties and planar structure contribute to π-stacking interactions, critical for charge transport applications.

In summary, 2-Iodo-7H-purin-6-amine (CAS No. 28128-26-9) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its adaptability to modern research trends—such as personalized medicine, sustainable synthesis, and molecular diagnostics—ensures its continued prominence. As innovation accelerates, this compound remains a cornerstone for answering today’s most pressing scientific questions.